Hexachloromolybdenum

• CAS No.: 13706-19-9
• Molecular Formula: Cl6Mo
• Molecular Weight: 308.7 g/mol
• IUPAC Name: hexachloromolybdenum
• InChI: InChI=1S/6ClH.Mo/h6*1H;/q;;;;;;+6/p-6
• InChI Key: DBGPLCIFYUHWKA-UHFFFAOYSA-H
• SMILES: Cl[Mo](Cl)(Cl)(Cl)(Cl)Cl
• Appearance: Solid powder
• Other CAS No.: 13600-82-3
• solubility: Soluble in DMSO
• Synonyms: Molybdenum hexachloride

Description

Hexachloromolybdenum (MoCl₆) is a hypothetical or less-documented inorganic compound comprising molybdenum in a +6 oxidation state bonded to six chlorine atoms. Theoretical studies suggest it could exist under specific conditions, such as high-pressure or low-temperature environments, but experimental data are scarce.

Comparison with Similar Compounds

Challenges in Analyzing Hexachloromolybdenum

The lack of direct evidence for this compound in the provided sources highlights a critical gap. For example:

• Hexachlorocyclopentadiene (CAS 77-47-4) is a chlorinated cyclic diene used in pesticide synthesis, with well-documented physical properties (e.g., boiling point: 239°C, density: 1.7 g/cm³) and environmental toxicity .
• Hexachlorocyclohexane (mixed isomers) is an organochlorine insecticide with distinct stereochemistry and persistent environmental effects .

In contrast, this compound, as a transition metal chloride, would differ fundamentally in structure, reactivity, and applications.

Comparison with Structurally Similar Metal Chlorides

Although the evidence lacks data on MoCl₆, comparisons can be inferred from analogous metal hexachlorides (e.g., WCl₆, ReCl₆) based on general inorganic chemistry principles:

Property	This compound (MoCl₆)	Tungsten Hexachloride (WCl₆)	Rhenium Hexachloride (ReCl₆)
Oxidation State	+6	+6	+6
Typical State	Hypothetical (solid/gas)	Dark blue crystalline solid	Green-black solid
Melting Point	Not established	275°C	~150°C (decomposes)
Applications	Speculative (e.g., catalysis)	Catalyst, precursor for coatings	Limited due to instability
Stability	Likely low	Stable under anhydrous conditions	Highly hygroscopic

Key differences arise from atomic size and electronegativity: tungsten and rhenium form stable hexachlorides due to their larger atomic radii and higher oxidation state compatibility, whereas molybdenum favors lower chlorides (MoCl₃, MoCl₅) under standard conditions.

Toxicological and Environmental Considerations

While the provided evidence emphasizes chlorinated hydrocarbons (e.g., Hexachlorocyclopentadiene’s neurotoxicity , Hexachlorocyclohexane’s bioaccumulation ), metal hexachlorides like MoCl₆ would pose distinct risks. For example:

• MoCl₆: Potential corrosivity and release of toxic chlorine gas upon decomposition.
• WCl₆ : Reacts violently with water, releasing HCl .